Cas no 92931-82-3 (2-chloro-N-3-(propan-2-yl)-1,2-oxazol-5-ylacetamide)

2-Chloro-N-(3-(propan-2-yl)-1,2-oxazol-5-yl)acetamide is a specialized chemical compound featuring a chloroacetamide moiety linked to a substituted isoxazole ring. Its structural design incorporates a reactive chloroacetyl group, making it a valuable intermediate in organic synthesis, particularly for the development of agrochemicals and pharmaceuticals. The presence of the isopropyl-substituted isoxazole enhances its stability and selectivity in targeted reactions. This compound is particularly useful in heterocyclic chemistry, where it serves as a precursor for further functionalization. Its well-defined reactivity profile and compatibility with various synthetic conditions make it a practical choice for researchers seeking to develop novel bioactive molecules or advanced materials.
2-chloro-N-3-(propan-2-yl)-1,2-oxazol-5-ylacetamide structure
92931-82-3 structure
Product Name:2-chloro-N-3-(propan-2-yl)-1,2-oxazol-5-ylacetamide
CAS No:92931-82-3
MF:C8H11ClN2O2
MW:202.638140916824
MDL:MFCD06335751
CID:3107131
PubChem ID:2117532
Update Time:2025-06-08

2-chloro-N-3-(propan-2-yl)-1,2-oxazol-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-(3-isopropylisoxazol-5-yl)acetamide
    • 92931-82-3
    • 2-chloro-N-[3-(propan-2-yl)-1,2-oxazol-5-yl]acetamide
    • MLS001011044
    • SDA93182
    • MFCD06335751
    • HMS2621O23
    • EN300-09776
    • G48385
    • SR-01000053239
    • 2-chloro-N-(3-propan-2-yl-1,2-oxazol-5-yl)acetamide
    • (2-chloroquinolin-3-yl)acetonitrile
    • SMR000353029
    • Acetamide, 2-chloro-N-[3-(1-methylethyl)-5-isoxazolyl]-
    • SR-01000053239-1
    • Z56987689
    • AKOS000118554
    • CHEMBL1385375
    • 2-chloro-N-3-(propan-2-yl)-1,2-oxazol-5-ylacetamide
    • MDL: MFCD06335751
    • Inchi: 1S/C8H11ClN2O2/c1-5(2)6-3-8(13-11-6)10-7(12)4-9/h3,5H,4H2,1-2H3,(H,10,12)
    • InChI Key: BMDFCFKINGWUMV-UHFFFAOYSA-N
    • SMILES: ClCC(NC1=CC(C(C)C)=NO1)=O

Computed Properties

  • Exact Mass: 202.0509053Da
  • Monoisotopic Mass: 202.0509053Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 75-77 °C
  • Boiling Point: 373.3±37.0 °C at 760 mmHg
  • Flash Point: 179.6±26.5 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-chloro-N-3-(propan-2-yl)-1,2-oxazol-5-ylacetamide Security Information

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2-chloro-N-3-(propan-2-yl)-1,2-oxazol-5-ylacetamide Suppliers

Amadis Chemical Company Limited
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(CAS:92931-82-3)2-chloro-N-3-(propan-2-yl)-1,2-oxazol-5-ylacetamide
Order Number:A1193173
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:20
Price ($):434.0/928.0
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Additional information on 2-chloro-N-3-(propan-2-yl)-1,2-oxazol-5-ylacetamide

2-Chloro-N-3-(Propan-2-yl)-1,2-oxazol-5-ylacetamide: A Comprehensive Overview

2-Chloro-N-3-(propan-2-yl)-1,2-oxazol-5-ylacetamide (CAS No. 92931-82-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and its role in the development of novel drug candidates.

The chemical structure of 2-chloro-N-3-(propan-2-yl)-1,2-oxazol-5-ylacetamide consists of a chloroacetamide moiety linked to an oxazolyl group substituted with an isopropyl group. This combination of functional groups imparts the molecule with a range of physicochemical properties that are crucial for its biological activity and pharmaceutical applications.

Recent studies have highlighted the potential of 2-chloro-N-3-(propan-2-yl)-1,2-oxazol-5-ylacetamide in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects, which may be attributed to its ability to modulate specific neurotransmitter systems and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 2-chloro-N-3-(propan-2-yl)-1,2-oxazol-5-ylacetamide has been investigated for its anti-inflammatory and analgesic activities. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce pain sensitivity in animal models. These findings suggest that it may have potential as a novel therapeutic agent for inflammatory diseases and chronic pain conditions.

The pharmacokinetic profile of 2-chloro-N-3-(propan-2-yl)-1,2-oxazol-5-ylacetamide has also been studied extensively. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for further drug development. Its oral bioavailability and low toxicity profile are particularly advantageous for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-chloro-N-3-(propan-2-yl)-1,2-oxazol-5-ylacetamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its therapeutic applications, 2-chloro-N-3-(propan-2-yl)-1,2-oxazol-5-ylacetamide has also been explored as a tool compound in chemical biology research. Its unique structural features make it an ideal candidate for studying the interactions between small molecules and biological targets. Researchers have used this compound to gain insights into the mechanisms underlying various disease states and to identify potential targets for drug discovery.

In conclusion, 2-chloro-N-3-(propan-2-yl)-1,2-oxazol-5-y-lacetamide (CAS No. 92931-82-3) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a novel drug candidate. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to advancements in medicinal chemistry and pharmaceutical science.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:92931-82-3)2-chloro-N-3-(propan-2-yl)-1,2-oxazol-5-ylacetamide
A1193173
Purity:99%/99%
Quantity:1g/5g
Price ($):434.0/928.0
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